Ethyl 2-oxo-2-(4-oxothiochroman-3-yl)acetate

• Molecular Formula: C13H12O4S
• Molecular Weight: 264.3 g/mol
• IUPAC Name: ethyl 2-oxo-2-(4-oxo-2,3-dihydrothiochromen-3-yl)acetate
• InChI: InChI=1S/C13H12O4S/c1-2-17-13(16)12(15)9-7-18-10-6-4-3-5-8(10)11(9)14/h3-6,9H,2,7H2,1H3
• InChI Key: QSAPGDZPCWYLBS-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(=O)C1CSC2=CC=CC=C2C1=O

Description

Ethyl 2-oxo-2-(4-oxothiochroman-3-yl)acetate is a useful research compound. Its molecular formula is C13H12O4S and its molecular weight is 264.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of diethyloxalate (30.9 mL; 228.34 mmol; 1.5 eq.) in toluene (250 mL) is added dropwise at 0° C. to a solution of sodium ethoxide 21% w/w in EtOH (9.87 g; 182.67 mmol; 2 eq.). A solution of thiochroman-4-one (25 g; 152.23 mmol; 1 eq.) in toluene (250 mL) is added dropwise at 0° C. and the reaction mixture is allowed to warm up to rt. After overnight stirring, the solvent is removed and DCM (200 mL) and water (200 ml) are added. The aqueous phase is washed with DCM then acidified to pH=1-2 with 5N HCl (˜50 mL). The product is extracted with EtOAc (2×200 mL). The organic phases are combined, dried over MgSO4 and the solvent evaporated to afford 39.4 g (98%) of the title compound as an orange oil. MS (ESI+): 265.9.